1-tert-Butyl 3-ethyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 5-O-ethyl 4-amino-3,6-dihydro-2H-pyridine-1,5-dicarboxylate
• InChI: InChI=1S/C13H22N2O4/c1-5-18-11(16)9-8-15(7-6-10(9)14)12(17)19-13(2,3)4/h5-8,14H2,1-4H3
• InChI Key: GJAQACJJJRXXED-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(CCN(C1)C(=O)OC(C)(C)C)N
• Molecular Formula: C13H22N2O4
• DSSTOX Substance ID: DTXSID30731436
• Molecular Weight: 270.32 g/mol
• CAS RN: 947403-75-0

Description

“1-tert-Butyl 3-ethyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate” is a chemical compound with the molecular formula C13H22N2O4. It appears as a white solid.

Molecular Structure Analysis

The IUPAC name for this compound is 1-O-tert-butyl 5-O-ethyl 4-amino-3,6-dihydro-2H-pyridine-1,5-dicarboxylate. The InChI code is InChI=1S/C13H22N2O4/c1-5-18-11(16)9-8-15(7-6-10(9)14)12(17)19-13(2,3)4/h5-8,14H2,1-4H3. The Canonical SMILES is CCOC(=O)C1=C(CCN(C1)C(=O)OC©©C)N.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 270.32 g/mol. It has 5 hydrogen bond acceptor counts.

Scientific Research Applications

Synthesis and Characterization

• 1-tert-Butyl 3-ethyl 4-amino-5,6-dihydropyridine-1,3(2H)-dicarboxylate is synthesized starting from tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur, leading to Schiff base compounds with potential chemical applications. These compounds are characterized using FTIR, 1H, and 13C NMR spectroscopy, and X-ray crystallographic analysis, showcasing their stability and molecular structure (Çolak et al., 2021).

Chemical Behavior and Utility

• The compound demonstrates interesting chemical behaviors, such as intramolecular hydrogen bonding, which can be significant for its utility in organic syntheses. The analysis of its molecular structure through various methods, including Density Functional Theory (DFT), highlights its potential in the field of chemistry (Çolak et al., 2021).

Application in Medicinal Chemistry

• Derivatives of this compound, such as tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, are important intermediates in the synthesis of small molecule anticancer drugs. This highlights its significance in the development of new pharmaceuticals and therapeutic agents (Zhang et al., 2018).

Potential in Organic Synthesis

• The compound's derivatives are used in the synthesis of a variety of biologically active compounds, indicating its broad utility in organic chemistry and drug development. This includes its role in synthesizing compounds like omisertinib (AZD9291), showcasing its versatility in chemical syntheses (Zhao et al., 2017).

Safety and Hazards

The compound has a signal word of “Warning” and the hazard statements include H302-H315-H319-H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.